molecular formula C18H42N8 B1235884 1,4,7,10,13,16,21,24-Octaazabicyclo[8.8.8]hexacosane

1,4,7,10,13,16,21,24-Octaazabicyclo[8.8.8]hexacosane

Cat. No.: B1235884
M. Wt: 370.6 g/mol
InChI Key: ZCLYGEQHPVJITE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,4,7,10,13,16,21,24-Octaazabicyclo[8.8.8]hexacosane, also known as this compound, is a useful research compound. Its molecular formula is C18H42N8 and its molecular weight is 370.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H42N8

Molecular Weight

370.6 g/mol

IUPAC Name

1,4,7,10,13,16,21,24-octazabicyclo[8.8.8]hexacosane

InChI

InChI=1S/C18H42N8/c1-2-20-8-14-26-17-11-23-5-3-21-9-15-25(13-7-19-1)16-10-22-4-6-24-12-18-26/h19-24H,1-18H2

InChI Key

ZCLYGEQHPVJITE-UHFFFAOYSA-N

Canonical SMILES

C1CNCCN2CCNCCNCCN(CCN1)CCNCCNCC2

Synonyms

1,4,7,10,13,16,21,24-octaazabicyclo(8.8.8)hexacosane
azacryptand
triazacryptand

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The present invention also relates to a process for the preparation of 1,4,7,10,13,16,21,24-octaazabicyclo[8.8.8]hexacosane (1) which comprises: reacting in a non-reactive gas atmosphere a mixture of tris (2-aminoethyl)amine (tren) with glyoxal in the presence of water, a water miscible solvent and a tertiary amine with cooling to a temperature of about −30° C. or less, wherein the glyoxal is added slowly to the mixture, to prepare 1,4,7,10,13,16,21,24-octaazabicyclo[8.8.8]hexacosa, 4,6,13,15,21,23-hexaene (2); reacting compound (2) in a second mixture with an alkali metal in the presence of ammonia at a temperature of about −30° C. or less to form compound (1) from compound (2); causing the second mixture to warm to room temperature with removal of the ammonia; and separating compound (1) from the reaction mixture.
[Compound]
Name
tertiary amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
4,6,13,15,21,23-hexaene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Synthesis routes and methods II

Procedure details

The present invention also relates to a process for the preparation of 1,4,7,10,13,16,21,24-octaazabicyclo[8.8.8]hexacosane (1) which comprises: reacting in a non-reactive gas atmosphere a mixture of tris(2-aminoethyl)amine (tren), isopropyl alcohol (i-PrOH) and triethylamine (Et3N) with glyoxal with a first cooling of the mixture to between about −70° C. and −30° C., wherein the glyoxal is added slowly to the mixture, to prepare 1,4,7,10,13,16,21,24-octaazabicyclo[8.8.8]hexacosa, 4,6,13,15,21,23-hexaene (2); allowing the mixture including compound (2) to warm to room temperature; cooling the mixture including compound (2) with a second cooling; reacting compound (2) in a second mixture with an alkali metal in the presence of ammonia to form compound (1) from compound (2); allowing the second mixture to warm to room temperature with removal of the ammonia; and separating compound (1) from the reaction mixture.
Name
compound ( 2 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
4,6,13,15,21,23-hexaene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
compound ( 2 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.